tert-Butyl ((S)-2-(((benzyloxy)carbonyl)amino)-3-((R)-tetrahydro-2H-pyran-3-yl)propyl)(methyl)carbamate

• CAS RN: 1093869-20-5
• Molecular Formula: C22H34N2O5
• Molecular Weight: 406.5 g/mol
• IUPAC Name: tert-butyl N-methyl-N-[(2S)-3-[(3R)-oxan-3-yl]-2-(phenylmethoxycarbonylamino)propyl]carbamate
• InChI: InChI=1S/C22H34N2O5/c1-22(2,3)29-21(26)24(4)14-19(13-18-11-8-12-27-15-18)23-20(25)28-16-17-9-6-5-7-10-17/h5-7,9-10,18-19H,8,11-16H2,1-4H3,(H,23,25)/t18-,19+/m1/s1
• InChI Key: CKTFKBSDWKPZLV-MOPGFXCFSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N(C)C[C@H](C[C@H]1CCCOC1)NC(=O)OCC2=CC=CC=C2
• SMILES: CC(C)(C)OC(=O)N(C)CC(CC1CCCOC1)NC(=O)OCC2=CC=CC=C2

Description

The compound contains a tert-butyl group, which is a simple hydrocarbon moiety used in chemical transformations. It also contains a benzyloxy carbonyl group and a tetrahydro-2H-pyran-3-yl group. The tert-butoxycarbonyl group can be introduced into a variety of organic compounds.

Synthesis Analysis

Tertiary butyl esters, such as the tert-butoxycarbonyl group in this compound, can be synthesized using flow microreactor systems. This process is more efficient, versatile, and sustainable compared to batch processes.

Molecular Structure Analysis

The crowded tert-butyl group in this compound has a unique reactivity pattern. This group is used in chemical transformations and has implications in biosynthetic and biodegradation pathways.

Chemical Reactions Analysis

The tert-butyl carbamate in this compound can undergo a series of reactions. It can become protonated, lose the tert-butyl cation to result in a carbamic acid, and undergo decarboxylation to result in a free amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement and bonding of its constituent groups. The tert-butyl group, for example, has a unique reactivity pattern due to its crowded nature.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, in a reaction, the tert-butyl carbamate becomes protonated, loses the tert-butyl cation to result in a carbamic acid, and undergoes decarboxylation to result in a free amine.

Future Directions

The tert-butyl group and the tert-butoxycarbonyl group have large applications in synthetic organic chemistry. Future research may explore new methods for introducing these groups into various organic compounds, as well as their potential applications in biocatalytic processes.